Cas no 66757-69-5 (L-threo-Hex-2-enaric acid 1,4-Lactone)

• Product Name: L-threo-Hex-2-enaric acid 1,4-Lactone
• CAS No: 66757-69-5
• MF: C₆H₆O₇
• MW: 190.107642650604
• CID: 2086103
• Update Time: 2025-06-15

L-threo-Hex-2-enaric acid 1,4-Lactone Chemical and Physical Properties

Names and Identifiers

• L-threo-Hex-?2-?enaric acid 1,?4-Lactone
• L-threo-Hex-​2-​enaric acid 1,​4-Lactone
• (2R)-2-[(2R)-3,4-dihydroxy-5-oxo-2H-furan-2-yl]-2-hydroxyacetic acid
• CID 54707215
• (R)-2-((R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyacetic acid
• L-threo-Hex-2-enaric acid 1,4-Lactone

• Inchi： 1S/C6H6O7/c7-1-2(8)6(12)13-4(1)3(9)5(10)11/h3-4,7-9H,(H,10,11)/t3-,4+/m1/s1
• InChI Key： LMMOGBZPBLQFHK-DMTCNVIQSA-N
• SMILES： O1C(C(=C([C@H]1[C@H](C(=O)O)O)O)O)=O

Computed Properties

• Exact Mass: 190.01135253 g/mol
• Monoisotopic Mass: 190.01135253 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.11
• XLogP3: -1
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: >200°C (dec.)
• Boiling Point: 634.3±55.0 °C at 760 mmHg
• Flash Point: 269.9±25.0 °C
• Vapor Pressure: 0.0±4.2 mmHg at 25°C

L-threo-Hex-2-enaric acid 1,4-Lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under inert atmosphere

Additional information on L-threo-Hex-2-enaric acid 1,4-Lactone

Comprehensive Overview of L-threo-Hex-2-enaric acid 1,4-Lactone (CAS No. 66757-69-5): Properties, Applications, and Industry Insights

L-threo-Hex-2-enaric acid 1,4-Lactone (CAS No. 66757-69-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique stereochemical configuration and functional versatility. As a lactone derivative, it belongs to a class of cyclic esters that play critical roles in flavoring agents, drug intermediates, and natural product synthesis. The compound's threo configuration and hex-2-enaric acid backbone contribute to its reactivity, making it valuable for asymmetric synthesis and chiral building blocks.

Recent trends in green chemistry and sustainable synthesis have spurred interest in L-threo-Hex-2-enaric acid 1,4-Lactone as a biodegradable intermediate. Researchers are exploring its potential in enzyme-catalyzed reactions and biocatalysis, aligning with the global push for eco-friendly manufacturing. Its 1,4-lactone structure also makes it a candidate for studying metabolic pathways, particularly in carbohydrate metabolism and flavor enhancement applications.

The compound's CAS No. 66757-69-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and nutraceutical development. Analytical techniques like HPLC and NMR are commonly employed to characterize its purity and stereochemistry, addressing quality control challenges in industrial-scale production. Discussions on platforms like PubMed and Reaxys highlight its utility in designing glycomimetics and bioactive molecules.

From an industrial perspective, L-threo-Hex-2-enaric acid 1,4-Lactone is being investigated for its role in food additives and fragrance formulations. Its ability to impart subtle fruity notes aligns with consumer demand for clean-label ingredients. Furthermore, its compatibility with polymeric materials opens avenues in controlled-release systems, a hot topic in drug delivery research.

Ongoing studies focus on optimizing synthetic routes to CAS 66757-69-5, with emphasis on catalytic efficiency and yield improvement. The compound's chiral purity remains a key concern, driving innovations in chromatographic separation and stereoselective synthesis. As regulatory frameworks evolve, particularly in FDA and EFSA guidelines, its safety profile for specific applications continues to be evaluated.

In summary, L-threo-Hex-2-enaric acid 1,4-Lactone represents a multifaceted compound bridging organic synthesis, life sciences, and industrial applications. Its growing presence in patent literature and academic publications underscores its potential to address contemporary challenges in material science and therapeutic development, making it a compound worth monitoring in evolving chemical landscapes.